AR-C141990

MCT1 selectivity MCT2 off-target monocarboxylate transporter pharmacology
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Molecular Formula C26H28N4O4S
Molecular Weight 492.6 g/mol
Cat. No. B15610854
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Technical Parameters


Basic Identity
Product NameAR-C141990
Molecular FormulaC26H28N4O4S
Molecular Weight492.6 g/mol
Structural Identifiers
InChIInChI=1S/C26H28N4O4S/c1-15(2)13-30-25-22(23(32)28(3)26(30)34)21(24(33)29-11-9-17(31)14-29)20(35-25)12-16-8-10-27-19-7-5-4-6-18(16)19/h4-8,10,15,17,31H,9,11-14H2,1-3H3/t17-/m1/s1
InChIKeyJOFQERPJMGKMMX-QGZVFWFLSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

AR-C141990 MCT1 Inhibitor Overview


AR-C141990 (Compound 30) is a thieno[2,3-d]pyrimidine-2,4-dione monocarboxylate transporter 1 (MCT1/SLC16A1) inhibitor originally developed at AstraZeneca R&D Charnwood [1]. As the free base (CAS 873327-59-4, MW 492.59, C26H28N4O4S) or hydrochloride salt (CAS 2250019-94-2, MW 529.05), it exhibits a pKi of 7.6 for MCT-1 (Ki = 4.8 nM) with approximately 10-fold selectivity over MCT-2 (pKi 6.6) and no significant activity against MCT-3 or MCT-4 (pIC50 < 5) [1]. The compound possesses an (R)-3-hydroxypyrrolidine-1-carbonyl substituent and a quinolin-4-ylmethyl moiety distinguishing it from earlier-generation analogs [1][2]. Its physicochemical profile—aqueous solubility of 972 µM, logD of 1.6, and moderate plasma protein binding (36% free in human)—represents a deliberate structural optimization away from the poor solubility of predecessor compounds AR-C117977 and AR-C122982 [1].

MCT1 pathway inhibition high-affinity binding, ~10-fold selectivity over MCT2
Aqueous formulation support reported high solubility enabling in vivo dosing paradigms
Moderate plasma protein binding 36% free fraction in human plasma supports PK studies

AR-C141990 vs. Other MCT1 Inhibitors


Within the thienopyrimidine MCT1 inhibitor class, compounds diverge substantially in MCT1/MCT2 selectivity ratios, aqueous solubility, CYP450 interaction profiles, and in vivo pharmacokinetics—each of which directly determines experimental suitability. AR-C155858 is a dual MCT1/2 inhibitor (Ki 2.3 nM and 10 nM, respectively; ~4.3-fold selectivity) with a reported low CYP inhibition profile, while AZD3965 achieves sub-nanomolar MCT1 potency (Ki 1.6 nM) but only 6-fold selectivity over MCT2 [1]. Early lead AR-C117977 exhibits higher MCT1 binding affinity (pKi 9.3) but critically low aqueous solubility (0.17 µM) and negligible oral bioavailability (<3%), precluding many in vivo applications [2]. A simple potency-ranked selection—choosing the lowest Ki—ignores the fact that for applications requiring MCT1 selectivity without MCT2 engagement (e.g., HOCPCA brain uptake studies where MCT2 IC50 = 2.32 µM vs. MCT1 IC50 = 0.21 µM), AR-C141990's 10-fold selectivity window and moderate CYP inhibition liability (CYP3A4/CYP2C9 IC50 16 µM) define a distinct operational profile not replicated by other analogs [3].

AR-C155858
Dual MCT1/2 inhibition may confound MCT1-specific readouts; its longer half-life may not suit acute-dosing paradigms.
AZD3965
Sub-nanomolar MCT1 potency but only ~6-fold selectivity over MCT2; PK and CYP profiles differ, limiting direct interchange.
AR-C117977
Higher MCT1 binding affinity but critically low aqueous solubility (0.17 µM) prevents aqueous formulation, restricting in vivo utility.

AR-C141990 Differentiation Evidence


MCT1/MCT2 Selectivity Advantage

AR-C141990 demonstrates a pKi of 7.6 ± 0.1 for MCT-1 and 6.6 ± 0.3 for MCT-2 in radioligand binding assays using yeast-expressed MCT isoforms, yielding approximately 10-fold MCT1 selectivity [1]. In contrast, AR-C155858 shows Ki values of 2.3 nM (MCT1) and 10 nM (MCT2)—a ~4.3-fold selectivity ratio—while AZD3965 reports 6-fold selectivity (Ki 1.6 nM MCT1 vs. ~10 nM MCT2) . For applications where MCT2 co-inhibition confounds data interpretation (e.g., HOCPCA brain uptake studies where AR-C141990 discriminates MCT1 from MCT2 with functional IC50 values of 0.21 µM vs. 2.32 µM, an 11-fold window), AR-C141990's wider selectivity margin provides cleaner target engagement [2]. Neither AR-C141990 nor the comparators exhibit significant activity against MCT-3 or MCT-4 (all pIC50 < 5) [1].

MCT1/MCT2 selectivity
Reported
MCT1 pKi 7.6 ± 0.1; MCT2 pKi 6.6 ± 0.3 (~10-fold). Functional IC50 0.21 µM (MCT1) vs 2.32 µM (MCT2) — 11-fold window.
Supports MCT1-specific pathway interpretation.
Wider selectivity margin than AR-C155858 (~4.3×) and AZD3965 (~6×).
MCT1 selectivity MCT2 off-target monocarboxylate transporter pharmacology isoform selectivity ratio

Aqueous Solubility Advantage

In the systematic optimization campaign from AR-C117977/AR-C122982 to later-generation analogs, AR-C141990 achieved an aqueous solubility of 972 µM in sodium phosphate buffer at pH 7.4, compared with only 0.17 µM for AR-C117977 and <0.002 µM for AR-C122982 [1]. This >5,700-fold improvement over AR-C117977 was achieved alongside a reduction in logD from 4.8 (AR-C117977) to 1.6 (AR-C141990), translating to reduced plasma protein binding (36% free vs. 0.1% free in human) [1]. While AR-C155858 offers even higher solubility (6,305 µM), its half-life is substantially longer (9.6 h vs. 0.7 h for AR-C141990), which may be undesirable for acute dosing paradigms requiring rapid compound clearance [1].

Aqueous solubility
Reported
972 µM (pH 7.4 phosphate buffer); 5,718-fold higher than AR-C117977 (0.17 µM); logD 1.6.
Supports aqueous formulation for in vivo studies.
Lower than AR-C155858 (6,305 µM) but paired with shorter half-life (0.7 h).
aqueous solubility formulation compatibility pharmacokinetic optimization thienopyrimidine physicochemical properties

Cardiac Allograft Survival Efficacy

In the PVG-to-DA low-responder rat heterotopic cardiac transplant model, AR-C141990 administered subcutaneously at 30 mg/kg/day (days 0–9) protected all grafts from rejection for >100 days (7/7 animals), compared with a median graft survival of 8 days (range 7–8) in untreated controls [1]. In the more stringent DA-to-PVG high-responder model, AR-C141990 at 100 mg/kg s.c. achieved a median graft survival of 29.5 days (range 16–>100), comparable to cyclosporine A (CsA) at 10 mg/kg p.o. for 40 days (median 52 days) but inferior to AR-C155187 (30 mg/kg s.c., >100 days median, P = 0.01 vs. CsA 40-day group) [1]. At 30 mg/kg in the high-responder model, AR-C141990 was ineffective (median 11.5 days), establishing a clear dose-response relationship [1]. Animals achieving >100-day primary graft survival with AR-C141990 subsequently accepted secondary donor-strain cardiac grafts for >50 days without further immunosuppression, indicating donor-specific tolerance induction [1].

Cardiac allograft survival
Model-response context
PVG→DA low-responder: 30 mg/kg s.c., all grafts >100 days (n=7) vs untreated median 8 days. High-responder: 100 mg/kg median 29.5 days.
Reported model-response endpoint context.
Donor-specific tolerance observed; secondary grafts accepted without further immunosuppression.
transplant immunology allograft survival MCT1 immunosuppression rat cardiac transplant model

CYP450 Inhibition Profile

AR-C141990 (Compound 30) inhibits CYP3A4 and CYP2C9 with IC50 values of 16 µM for both isoforms . This contrasts with AR-C155858, which is reported by Sigma-Aldrich/Merck to display 'high metabolic stability and low inhibition of CYP' . While the 16 µM IC50 values for AR-C141990 do not raise a strong DDI alert at typical experimental concentrations (0.1–10 µM range), they do define a moderate CYP interaction liability that must be considered in co-administration paradigms—particularly when combined with CYP3A4- or CYP2C9-metabolized substrates at concentrations approaching the low micromolar range . No published CYP inhibition data are readily available for AZD3965 or AR-C117977 to enable direct quantitative comparison on this dimension.

CYP450 inhibition
Reported
CYP3A4 IC50 16 µM; CYP2C9 IC50 16 µM.
Supports CYP interaction risk assessment.
Moderate liability at typical research concentrations (0.1–10 µM).
CYP450 inhibition drug-drug interaction CYP3A4 CYP2C9 metabolic stability

Brain Uptake Functional Selectivity

In Xenopus laevis oocytes recombinantly expressing individual MCT isoforms, AR-C141990 inhibited [3H]HOCPCA uptake with IC50 values of 0.21 µM for MCT1 and 2.32 µM for MCT2—an 11-fold functional selectivity at the transport level [1]. In vivo, AR-C141990 inhibited brain penetration of HOCPCA in mice in a dose-dependent manner with an ID50 of 4.6 mg/kg (s.c.), corresponding to a plasma EC50 of 860 ng/mL for reducing the brain-to-plasma (B/P) ratio of HOCPCA [1]. The compound exhibited a short plasma half-life of approximately 20 minutes in NMRI mice following 10 mg/kg s.c. dosing [1]. No comparative HOCPCA transport inhibition data are available for AR-C155858, AZD3965, or other MCT1 inhibitors, positioning AR-C141990 as the most extensively characterized MCT1 tool compound for brain uptake studies of GHB-related substrates.

Brain uptake selectivity
Reported
MCT1 IC50 0.21 µM, MCT2 IC50 2.32 µM (oocyte HOCPCA uptake); in vivo ID50 4.6 mg/kg s.c. (mouse).
Supports CNS MCT1 transport studies.
11-fold functional selectivity; short plasma half-life (~20 min).
blood-brain barrier transport HOCPCA GHB analog Xenopus oocyte MCT expression brain penetration

Succinate Efflux Blockade in I/R Injury

AR-C141990 (10 µM) significantly decreased malonate uptake in C2C12 myoblast cells at pH 7.4 and blocked succinate efflux from reperfused ischemic cardiomyocytes [1][2]. In the Langendorff-perfused mouse heart I/R model, MCT1 inhibition with AR-C141990 led to a dose-dependent decrease in succinate release upon reperfusion, confirming that the accumulated ischemic succinate pool exits via MCT1 [2]. Comparatively, AR-C155858 (also tested at 1 µM in bovine neutrophil NETosis assays) and AZD3965 have been hypothesized to produce similar effects on succinate transport, but AR-C141990 remains the most extensively validated tool in this specific cardioprotection context [3][2]. L-lactic acid-mediated cardioprotection against I/R injury was attenuated by AR-C141990 to levels comparable to acidic Krebs buffer alone, confirming MCT1-dependent lactate uptake as a contributor to the protective mechanism [4].

Succinate efflux blockade
Method context
10 µM AR-C141990 blocks malonate uptake in C2C12 myoblasts and succinate efflux in Langendorff-perfused mouse I/R heart.
Supports I/R succinate signaling studies.
Validated for dissecting MCT1-dependent succinate-ROS axis.
ischemia-reperfusion injury succinate efflux cardioprotection MCT1-mediated metabolite transport malonate uptake

AR-C141990 Procurement and Applications


Transplant Immunology – Cardiac Allograft Models

AR-C141990 is indicated for rat cardiac transplant studies in low-responder strain combinations (PVG→DA) where 30 mg/kg s.c. (days 0–9) confers indefinite graft survival (>100 days) with donor-specific tolerance [1]. This application leverages AR-C141990's validated in vivo efficacy and the extensive published dataset on dose-response (3–100 mg/kg), receptor occupancy-graft survival correlation, and tolerogenic mechanism [1]. Researchers requiring more potent immunosuppression should evaluate AR-C155187 (30 mg/kg >100 days in high-responder), while those needing dual MCT1/2 inhibition for mechanistic comparison should consider AR-C155858 [1].

CNS MCT1 Transporter Modulation

AR-C141990 is the tool compound of choice for pharmacological blockade of MCT1-mediated brain uptake of GHB analogs and related monocarboxylate substrates [2]. With an in vivo ID50 of 4.6 mg/kg for inhibiting HOCPCA brain penetration and an 11-fold functional MCT1/MCT2 selectivity window in oocyte transport assays, AR-C141990 enables selective interrogation of MCT1-dependent CNS entry pathways while minimizing MCT2-mediated confounds [2]. The short plasma half-life (~20 min in mice) supports acute, temporally controlled dosing paradigms; researchers requiring sustained CNS MCT1 inhibition with lower CYP interaction liability should evaluate AR-C155858 as an alternative [2].

Ischemia-Reperfusion Succinate Efflux Blockade

AR-C141990 at 10 µM is validated for blocking MCT1-mediated malonate uptake in C2C12 myoblasts and succinate efflux in Langendorff-perfused mouse hearts subjected to I/R [3][4]. This application capitalizes on AR-C141990's MCT1 selectivity (no MCT3/4 inhibition, minimal MCT2 engagement at working concentrations) to isolate the MCT1-dependent component of the succinate-ROS axis [4]. AZD3965, with comparable efficacy in malonate uptake inhibition but different selectivity and PK, may serve as an orthogonal pharmacological probe for replicating key findings [3].

Comparative MCT Inhibitor Profiling

AR-C141990 serves as a reference compound for quantifying the structure-property optimization trajectory from early leads (AR-C117977: solubility 0.17 µM, logD 4.8) to later-generation MCT1 inhibitors [1]. Its balanced profile—972 µM solubility, logD 1.6, 36% free fraction in human plasma, moderate CYP3A4/CYP2C9 inhibition (IC50 16 µM), and ~10-fold MCT1 selectivity—provides a well-characterized benchmark against which novel MCT1 inhibitors can be compared across multiple dimensions simultaneously [1]. Procurement for this purpose benefits from the extensive head-to-head characterization data in Påhlman et al. 2013, which includes five analog comparators within a single study [1].

Application
Selection Property
Validation Focus
Cardiac transplant rejection models
MCT1 selectivity and in vivo PK profile
Graft survival endpoint and tolerance induction monitoring
Brain MCT1 transport modulation
Functional MCT1/MCT2 selectivity and CNS penetration
Brain uptake inhibition and dose-response modeling
Ischemia-reperfusion succinate efflux studies
MCT1-mediated metabolite transport inhibition
Succinate release and malonate uptake endpoints
MCT1 inhibitor benchmarking
Comprehensive physicochemical and selectivity profiling
Multi-parameter comparison across inhibitor series
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